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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291 Get Quote

Application Notes and Protocols for NSC636819
Preparing Stock Solutions of the KDM4A/KDM4B
Inhibitor NSC636819 for Cell Culture Applications
Audience: Researchers, scientists, and drug development professionals.

Introduction
NSC636819 is a cell-permeable small molecule that acts as a competitive inhibitor of the

histone demethylases KDM4A and KDM4B.[1][2][3] These enzymes play a crucial role in

epigenetic regulation by removing methyl groups from histone H3 at lysine 9 (H3K9me3), a

mark associated with transcriptional repression. By inhibiting KDM4A and KDM4B, NSC636819
can induce apoptosis in cancer cells, particularly in prostate cancer, and negatively regulate

androgen-responsive genes.[4] Proper preparation of stock solutions is critical for accurate and

reproducible experimental results in cell culture-based assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for NSC636819.
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Parameter Value Source

Molecular Weight 510.15 g/mol

Chemical Formula C₂₂H₁₂Cl₄N₂O₄

Purity ≥97% (HPLC)

Solubility in DMSO Up to 10 mM or 10 mg/mL [4]

Storage (Solid) +4°C or 2-8°C

Storage (Stock Solution)

-20°C (stable for up to 3

months) or -80°C (stable for up

to 6 months)

[1]

Ki for KDM4A 5.5 µM [1]

Ki for KDM4B 3.0 µM [1]

IC₅₀ in LNCaP cells 16.5 µM (after 3 days) [1]

Typical Working Concentration 5 - 20 µM [1]

Signaling Pathway of NSC636819
NSC636819 exerts its biological effects by inhibiting the enzymatic activity of KDM4A and

KDM4B. This leads to an increase in the repressive H3K9me3 mark on target gene promoters,

altering gene expression and ultimately leading to cellular apoptosis.
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Figure 1: Simplified signaling pathway of NSC636819 action.

Experimental Protocols
Materials

NSC636819 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile, nuclease-free water

Vortex mixer
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Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution of
NSC636819

Calculate the required mass of NSC636819:

The molecular weight of NSC636819 is 510.15 g/mol .

To prepare a 10 mM stock solution, you will need 5.1015 mg of NSC636819 per 1 mL of

DMSO.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.10 mg of

NSC636819.

Dissolve the NSC636819 in DMSO:

Aseptically add the calculated mass of NSC636819 to a sterile microcentrifuge tube.

Add the corresponding volume of sterile DMSO to the tube.

Vortex the solution thoroughly until the NSC636819 is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution.

Aliquot and Store the Stock Solution:

Once dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.[1]

Workflow for Preparing and Using NSC636819 Stock
Solution
The following diagram illustrates the general workflow from receiving the solid compound to its

application in cell culture experiments.
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Figure 2: Experimental workflow for NSC636819.
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Protocol for Treating Cells with NSC636819
Thaw the Stock Solution:

Remove one aliquot of the 10 mM NSC636819 stock solution from the freezer and thaw it

at room temperature.

Prepare the Working Solution:

Dilute the stock solution to the desired final concentration in your cell culture medium. For

example, to achieve a final concentration of 10 µM in 1 mL of medium, add 1 µL of the 10

mM stock solution to 999 µL of medium.

It is recommended to prepare a series of dilutions to determine the optimal concentration

for your specific cell line and experimental conditions.

Treat the Cells:

Remove the existing medium from your cultured cells and replace it with the medium

containing the desired concentration of NSC636819.

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) before performing

downstream assays.

Safety Precautions
NSC636819 is intended for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.

Handle DMSO with care as it can facilitate the absorption of other substances through the

skin.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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